Cas no 2137943-42-9 (N-{6-azabicyclo[3.2.1]octan-3-yl}cyclopropanesulfonamide)

• Product Name: N-{6-azabicyclo[3.2.1]octan-3-yl}cyclopropanesulfonamide
• CAS No: 2137943-42-9
• MF: C₁₀H₁₈N₂O₂S
• MW: 230.327121257782
• CID: 6223210
• PubChem ID: 165948728
• Update Time: 2025-10-29

N-{6-azabicyclo[3.2.1]octan-3-yl}cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-766500
• N-{6-azabicyclo[3.2.1]octan-3-yl}cyclopropanesulfonamide
• 2137943-42-9

• Inchi： 1S/C10H18N2O2S/c13-15(14,10-1-2-10)12-9-4-7-3-8(5-9)11-6-7/h7-12H,1-6H2
• InChI Key： SXJUZUHBZXRHAS-UHFFFAOYSA-N
• SMILES： S(C1CC1)(NC1CC2CC(CN2)C1)(=O)=O

Computed Properties

• Exact Mass: 230.10889899g/mol
• Monoisotopic Mass: 230.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.6Ų

Additional information on N-{6-azabicyclo[3.2.1]octan-3-yl}cyclopropanesulfonamide

N-{6-Azabicyclo[3.2.1]octan-3-yl}cyclopropanesulfonamide: A Comprehensive Overview

N-{6-Azabicyclo[3.2.1]octan-3-yl}cyclopropanesulfonamide, identified by the CAS Registry Number 2137943-42-9, is a structurally complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides, which are widely recognized for their role in drug design and development. The molecule's unique bicyclic structure, featuring a 6-azabicyclo[3.2.1]octane framework, contributes to its distinctive chemical properties and biological activity.

The synthesis of N-{6-Azabicyclo[3.2.1]octan-3-yl}cyclopropanesulfonamide involves a multi-step process that combines principles of organic chemistry, including nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its production, aligning with the growing demand for sustainable chemical processes. Researchers have also explored the use of green chemistry techniques to minimize environmental impact during synthesis.

From a pharmacological perspective, this compound has shown promising activity in preclinical studies, particularly in modulating enzyme activity and receptor binding. Its bicyclic structure provides a rigid framework that enhances molecular stability and bioavailability, making it a valuable candidate for drug discovery programs targeting various therapeutic areas such as oncology and neurodegenerative diseases.

Recent studies have highlighted the potential of N-{6-Azabicyclo[3.2.1]octan-3-yl}cyclopropanesulfonamide as a lead compound in the development of novel kinase inhibitors. These findings underscore its role in inhibiting key signaling pathways involved in cancer progression, offering new avenues for personalized medicine approaches.

In addition to its pharmacological applications, this compound has also been investigated for its potential in materials science. Its unique structural properties make it a candidate for advanced polymerization techniques, contributing to the development of high-performance materials with tailored mechanical and thermal characteristics.

The growing interest in N-{6-Azabicyclo[3.2.1]octan-3-yl}cyclopropanesulfonamide is driven by its versatility across multiple disciplines, from drug discovery to materials innovation. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both scientific understanding and practical applications.